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Compound of Interest

Compound Name: 3-Chloro-2-fluorobenzoic acid

CAS No.: 161957-55-7

Cat. No.: B2751501

Get Quote

Executive Summary
3-Chloro-2-fluorobenzoic acid is a disubstituted benzoic acid derivative serving as a critical

building block in the synthesis of pharmaceutical active ingredients (APIs), specifically Aurora A

kinase inhibitors and fluoroquinolone antibiotics. Its unique substitution pattern—featuring a

fluorine atom at the ortho position and a chlorine atom at the meta position relative to the

carboxylic acid—imparts specific electronic properties utilized in

F NMR metabolomic tagging and the construction of Metal-Organic Frameworks (MOFs). This
guide provides a comprehensive reference for its identification, synthesis, and spectral
validation.
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Property Data

IUPAC Name 3-Chloro-2-fluorobenzoic acid

Molecular Formula

Cngcontent-ng-c3230145110="" _nghost-ng-

c1768664871="" class="inline ng-star-inserted">

H

ClFO

Molecular Weight 174.56 g/mol

Exact Mass 173.99 g/mol

Appearance White to off-white crystalline powder

Melting Point 174–180 °C (Lit.)

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in water

pKa (Predicted)
~2.56 (Acidic due to ortho-F electron

withdrawal)

Synthesis & Experimental Preparation
The primary synthetic route involves the regioselective ortho-lithiation of 1-chloro-2-

fluorobenzene. This method ensures high regioselectivity due to the directing effect of the

fluorine atom.

Protocol: Carboxylation via Lithiation
Reagents: 1-Chloro-2-fluorobenzene, n-Butyllithium (n-BuLi), Dry THF, CO

(s).

Setup: Flame-dry a 3-neck round-bottom flask under an argon atmosphere.

Solvation: Dissolve 1-chloro-2-fluorobenzene (1.0 eq) in anhydrous THF. Cool the solution to

-78 °C using a dry ice/acetone bath.
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Lithiation: Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise over 30 minutes. Maintain

temperature < -70 °C.

Mechanism:[1][2][3][4][5] The fluorine atom directs lithiation to the ortho position (C3

relative to F, which is C1 of the final acid ring system), forming the 3-chloro-2-

fluorophenyllithium intermediate.

Quenching: After stirring for 1 hour at -78 °C, bubble excess dry CO

gas through the solution or pour the reaction mixture onto crushed dry ice.

Workup: Allow to warm to room temperature. Quench with 1M HCl to pH < 2. Extract with

ethyl acetate (3x). Wash combined organics with brine, dry over Na

SO

, and concentrate in vacuo.

Purification: Recrystallize from Hexane/Ethyl Acetate to yield the pure acid.

1-Chloro-2-fluorobenzene Lithiated Intermediate
(-78 °C, THF)

n-BuLi
Ortho-Lithiation 3-Chloro-2-fluorobenzoic Acid

(CAS 161957-55-7)

1. CO2 (Carboxylation)
2. H3O+ (Hydrolysis)

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway via ortho-lithiation.[6][7][8]

Spectral Data Analysis
A. Mass Spectrometry (MS)
Mass spectrometry is the primary tool for confirming the presence of the chlorine isotope

pattern and the molecular weight.

Ionization Mode: Electrospray Ionization (ESI)

Polarity: Negative Mode (ESI-) is preferred for carboxylic acids; Positive Mode (ESI+)

feasible.
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Ion Species m/z Value
Relative
Abundance

Interpretation

[M-H] 173.0 100%

Deprotonated

molecular ion (

Cl)

[M-H]

+ 2
175.0 ~32%

Cl Isotope peak

(Characteristic 3:1

ratio)

Fragment 129.0 Variable
Loss of CO

(Decarboxylation)

[M+H] 175.0 (ESI+)
Protonated molecular

ion

B. Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the carboxylic acid dimer and halogenated aromatic ring

vibrations.

O-H Stretch: 2800–3200 cm

(Broad, carboxylic acid dimer).

C=O Stretch: 1685–1705 cm

(Strong, characteristic of benzoic acids).

C=C Aromatic: 1450–1600 cm

(Multiple bands).

C-F Stretch: 1200–1250 cm

(Strong band).

C-Cl Stretch: 740–780 cm
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(Distinctive for meta-chloro substitution).

C. Nuclear Magnetic Resonance (NMR)
The NMR data is critical for distinguishing this isomer from 2-chloro-6-fluorobenzoic acid or 2-

chloro-3-fluorobenzoic acid.

H NMR (400 MHz, DMSO-d

)
The aromatic region displays a characteristic ABC spin system (or AMX depending on field

strength) modified by Fluorine coupling.

Shift (

ppm)
Multiplicity Integration Assignment

Coupling
Constants (

)

13.5 bs 1H COOH
Exchangeable

proton.

7.90 – 8.00 ddd 1H H-6
Hz,

Hz (Ortho to F)

7.75 – 7.85 ddd 1H H-4
Hz,

Hz (Meta to F)

7.30 – 7.40 t / dd 1H H-5 Hz (Meta to Cl,

Para to F)

Note: H-6 is typically the most deshielded aromatic proton due to the ortho effect of the

carboxylic acid carbonyl group.

C NMR (100 MHz, DMSO-d
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)
Carbon signals will appear as doublets due to

F-

C coupling (

).

C=O (Acid): ~165.0 ppm (d,

Hz).

C-2 (C-F): ~158.0 ppm (d,

Hz). Large coupling constant.

C-3 (C-Cl): ~120.0 ppm (d,

Hz).

Aromatic CH: 125.0 – 135.0 ppm region.

F NMR (376 MHz, DMSO-d

)
Shift:

-110 to -115 ppm (Singlet or multiplet depending on decoupling).

Utility: This signal is used as a reference tag in metabolomics; the shift is sensitive to the

local environment when the acid is conjugated to amino acids.

Quality Control & Impurity Profiling
When sourcing or synthesizing this compound, verify the absence of the following common

impurities:
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Regioisomers: 2-Chloro-6-fluorobenzoic acid (arises from lithiation at the position between F

and Cl if temperature control fails).

Starting Material: 1-Chloro-2-fluorobenzene (detectable by GC-MS).

De-halogenated byproducts: 2-Fluorobenzoic acid (from incomplete chlorination if

synthesized via alternate routes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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